Octahydro-1h-isoindol-1-one

• IUPAC Name: 2,3,3a,4,5,6,7,7a-octahydroisoindol-1-one
• InChI: InChI=1S/C8H13NO/c10-8-7-4-2-1-3-6(7)5-9-8/h6-7H,1-5H2,(H,9,10)
• InChI Key: JKYNCKNIVHDOKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)CNC2=O
• Molecular Formula: C8H13NO
• DSSTOX Substance ID: DTXSID70909213
• Molecular Weight: 139.19 g/mol
• CAS No.: 10479-68-2, 2555-11-5

Description

Octahydro-1H-isoindol-1-one is a chemical compound with the molecular weight of 139.2. It is also known by its IUPAC name, octahydro-5H-isoindol-5-one.

Synthesis Analysis

The synthesis of compounds similar to this compound, such as Dibenzo[e,g]isoindol-1-ones, has been developed. The synthesis involved tetramic acid sulfonates and different aryl groups were introduced at C4 of the heterocyclic ring via Suzuki−Miyaura cross-coupling reactions.

Molecular Structure Analysis

This compound contains a total of 24 bonds; 11 non-H bonds, 1 multiple bond, 1 double bond, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 secondary amide (aliphatic).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of compounds similar to this compound include mild Scholl-type oxidative cyclizations mediated by phenyliodine(III) bis(trifluoroacetate) (PIFA). The oxidative cyclization required at least two methoxy groups distributed in the aromatic rings, at least one of which had to be located para to the site of the cyclization.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 139.2. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Quantitative Analysis and Synthesis

• Octahydro-1H-indole-2-carboxylic acid, closely related to Octahydro-1h-isoindol-1-one, is crucial for synthesizing drugs like Perindopril and Trandolapril. A method using reverse phase HPLC has been developed for its quantitative determination, proving essential for drug quality control (Vali et al., 2012).

Structural Analysis

• Studies on the crystal structure of related compounds reveal important insights into their molecular configurations, which are crucial for understanding their chemical behavior and potential applications (Shang et al., 2012).

Chemical Synthesis and Reactions

• A novel method combines aza-Piancatelli rearrangement with an intramolecular Diels-Alder reaction, creating an aza-tricyclic BCE core, which has potential applications in synthesizing complex organic compounds (Gouse et al., 2019).
• The study on hydrogenation and dehydrogenation of 1-methylindole (related to this compound) opens avenues for hydrogen storage applications, showcasing the compound's potential in energy storage (Yang et al., 2018).

Isoindole Derivatives Synthesis

• Research on synthesizing various isoindole derivatives demonstrates their potential in creating biologically active compounds, hinting at their importance in medicinal chemistry and material science (Sato et al., 1988).
• Ruthenium(II)-catalyzed cyclization of benzimidates with alkenes to synthesize 1H-Isoindoles, which can be further converted into other nitrogen-containing heterocycles, shows their versatility in organic synthesis (Manikandan et al., 2017).

Biological Activities and Applications

• Synthesis of azatricyclodiones and octahydro-benzo[f]isoindoles, followed by their antimicrobial evaluation, demonstrates their potential in developing new antimicrobial agents (Saxena et al., 2008).

Mechanism of Action

Target of Action

Octahydro-1h-isoindol-1-one is a complex organic compound It is known that indole derivatives, which share a similar structure, can bind with high affinity to multiple receptors . This suggests that this compound may also interact with various biological targets.

Mode of Action

Indole derivatives are known to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects . These activities are typically the result of the compound interacting with its targets and causing changes in cellular processes.

Biochemical Pathways

For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . This suggests that this compound may also interact with and influence various biochemical pathways.

Result of Action

Given the diverse biological activities of indole derivatives , it is likely that this compound may also have a range of effects at the molecular and cellular level.

Safety and Hazards

The safety data sheet for Octahydro-1H-isoindol-1-one indicates that it has some hazards. The signal word for this compound is “Warning” and it has hazard statements H302, H315, H319, and H335.

Future Directions

The future directions for Octahydro-1H-isoindol-1-one and similar compounds could involve further exploration of their synthesis and potential applications. For example, Dibenzo[e,g]isoindol-1-ones, which are simplified benzenoid analogues of biological indolo[2,3-a]-pyrrolo[3,4-c]carbazol-5-ones (indolocarbazoles), have demonstrated a wide range of biological activity. This suggests potential future directions in the development of these compounds for various applications.